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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Strontium selenide (SrSe). Adherence to these procedures is vital to ensure a safe laboratory
environment.

Hazard Identification and Immediate Safety
Concerns

Strontium selenide is a hazardous chemical that presents significant health risks upon
exposure. It is classified as acutely toxic if swallowed or inhaled and may cause damage to
organs through prolonged or repeated exposure.[1][2] It is also very toxic to aquatic life with
long-lasting effects.[1][3]

GHS Hazard Statements:

e H301: Toxic if swallowed[1][2]

o H331: Toxic if inhaled[1][2]

e H373: May cause damage to organs through prolonged or repeated exposure[1][2]

e H400: Very toxic to aquatic life[1]
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e H410: Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Strontium selenide
to minimize exposure and ensure personal safety.

Protection Type Equipment Purpose

Safety glasses with side- ]
_ _ _ . To prevent eye contact with
Eye/Face Protection shields or tight-sealing safety

dust particles.
goggles.[3]

) Chemical impermeable gloves )
Hand Protection To prevent skin contact.
(e.g., rubber gloves).[1][4]

NIOSH/MSHA approved dust

respirator. For high airborne ) )
i ) ) » To prevent inhalation of
Respiratory Protection concentrations, a positive-
) ) ) hazardous dust.
pressure supplied air respirator

may be required.[3]

] Lab coat or other protective To protect skin and clothing
Body Protection ) o
work clothing.[3][5] from contamination.

Operational Plan: Handling and Storage

Handling:

» Ventilation: Always handle Strontium selenide in a well-ventilated area, preferably within a
properly operating chemical fume hood with an average face velocity of at least 100 feet per
minute.[6]

» Safe Practices:
o Avoid the formation and inhalation of dust.[1][7]

o Avoid contact with skin and eyes.[1][7]
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[e]

Do not eat, drink, or smoke in the handling area.[3][7]

o

Use non-sparking tools to prevent ignition.[1][7]

[¢]

Wash hands thoroughly after handling.[3]

[¢]

Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.

Storage:
o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

e Incompatibilities: Store away from incompatible materials such as oxidizing agents and
acids.[4] Keep away from foodstuff containers.[1] Do not allow contact with water.[4]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

Small Spills:

Evacuate unnecessary personnel from the area.
o Ensure adequate ventilation.

o Wearing appropriate PPE, cover the powder spill with a plastic sheet or tarp to minimize
spreading.[3]

o Carefully take up the material mechanically, avoiding dust creation, and place it in a suitable,
closed container for disposal.[3]

Clean the contaminated surface thoroughly.[3]
Large Spills:
o Evacuate the area immediately and keep people away from and upwind of the spill.[1][7]

o Prevent further leakage or spillage if it is safe to do so.[3]
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e Do not let the chemical enter drains.[1][7]
» Follow the containment and cleaning procedures for small spills, using appropriate tools.

» Dispose of the collected material in accordance with local, state, and federal regulations.[3]

First Aid Procedures

Immediate medical attention is required for any exposure to Strontium selenide.[3]

Exposure Route First Aid Measures

Remove the person to fresh air and keep them
) comfortable for breathing. If not breathing, give
Inhalation . o . _ :
artificial respiration. Seek immediate medical

attention.[3][7]

Immediately wash off with soap and plenty of
water while removing all contaminated clothes

Skin Contact ) ] ) )
and shoes. Seek immediate medical attention.

[3]

Immediately flush with plenty of water for at
least 15 minutes. Remove contact lenses if

Eye Contact ) o
present and easy to do. Continue rinsing. Call a

physician immediately.[3]

Do NOT induce vomiting. Call a physician or
) poison control center immediately. Rinse mouth
Ingestion . _ _
with water. Never give anything by mouth to an

unconscious person.[3][7]

Disposal Plan

Disposal of Strontium selenide and its contaminated packaging must be handled as
hazardous waste.

o Waste Collection: Collect waste material in suitable, closed, and properly labeled containers.

[1]
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» Disposal Method: Disposal should be in accordance with applicable regional, national, and

local laws and regulations.[3] Do not release into the environment.[3]

o Contaminated Packaging: Do not reuse empty containers. Dispose of them as unused

product.[8]

Quantitative Data Summary

Property Value Source
Molecular Weight 166.58 g/mol [9]
Appearance White cubic crystals or powder  [1][10]
Melting Point 1600 °C (2912 °F) [9]
Density 4.38 g/cm?3 [9]
ACGIH TLV (as Se) TWA: 0.2 mg/m?3 [3]
OSHA PEL (as Se) TWA: 0.2 mg/m?3 [3]

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for handling Strontium

selenide in a laboratory setting.
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Figure 1: Standard Operating Procedure for Handling Strontium Selenide

Click to download full resolution via product page

Figure 1: Standard Operating Procedure for Handling Strontium Selenide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Strontium Selenide]. BenchChem, [2025]. [Online PDF]. Available at:
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strontium-selenide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

